Cas no 133025-92-0 (2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide)

• Product name: 2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide
• CAS No: 133025-92-0
• MF: C₁₄H₂₂N₂O₂
• MW: 250.33668
• CID: 899380

2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-(2-Aminoethyl)phenoxy)-N,N-diethylacetamide
• 2-[4-(2-amino-ethyl)-phenoxy]-n,n-diethyl-acetamide
• 2-[4-(2-aminoethyl)phenoxy]-N,N-diethylacetamide
• 2-[4-(2-AMINO-ETHYL)PHENOXY]-N,N-DIETHYL-ACETAMIDE,
• N,N-diethyl-2-(4-(2-aminoethyl)phenoxy)acetamide
• 2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide

• Inchi： InChI=1S/C14H22N2O2/c1-3-16(4-2)14(17)11-18-13-7-5-12(6-8-13)9-10-15/h5-8H,3-4,9-11,15H2,1-2H3
• InChI Key： RULDHHMNJXAYGW-UHFFFAOYSA-N
• SMILES： CCN(CC)C(=O)COC1=CC=C(C=C1)CCN

Computed Properties

• Exact Mass: 250.16800
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 8

Experimental Properties

• PSA: 55.56000
• LogP: 2.13530

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on 2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide

Comprehensive Overview of 2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide (CAS No. 133025-92-0): Properties, Applications, and Research Insights

The compound 2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide (CAS No. 133025-92-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including an amino-ethyl group and a diethyl-acetamide moiety, this compound exhibits versatile properties that make it valuable for drug discovery and molecular studies. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets.

In recent years, the demand for customized synthetic intermediates like 133025-92-0 has surged, driven by advancements in high-throughput screening and precision medicine. A growing number of studies focus on optimizing its synthesis to improve yield and purity, addressing common challenges such as regioselectivity and byproduct formation. These efforts align with the broader trend of green chemistry, where sustainable synthetic routes are prioritized to minimize environmental impact.

The pharmacological potential of 2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide is another hot topic. Preliminary data suggest its relevance in modulating enzyme activity and receptor binding, sparking interest in neurodegenerative and metabolic disorders. For instance, its structural similarity to known neurotransmitter analogs has led to hypotheses about its role in central nervous system (CNS) research. Such applications resonate with current searches for "novel CNS drug candidates" and "small-molecule therapeutics."

From a technical perspective, the compound’s physicochemical properties—such as solubility, stability, and logP values—are critical for formulation development. Analytical techniques like HPLC and NMR spectroscopy are routinely employed to characterize 133025-92-0, ensuring compliance with regulatory standards. These aspects are frequently queried in scientific forums, reflecting the need for reliable quality control protocols in synthetic chemistry.

Beyond pharmaceuticals, 2-4-(2-Amino-Ethyl)-Phenoxy-N,N-Diethyl-Acetamide is explored in material science for designing functional polymers. Its amine group allows for covalent conjugation with other monomers, enabling the creation of smart materials with applications in biosensing or drug delivery. This interdisciplinary appeal aligns with trending searches like "polymeric biomaterials" and "multifunctional compounds."

In summary, CAS No. 133025-92-0 represents a multifaceted compound bridging gaps between organic synthesis, drug development, and advanced materials. Its ongoing study underscores the importance of tailored chemical entities in addressing contemporary scientific challenges. As research evolves, this molecule may unlock new avenues in personalized therapeutics and sustainable innovation.